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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-167107 is a potent and high-affinity full agonist for the β2 adrenergic receptor (β2AR), with a

dissociation constant (Kd) of 84 pM.[1][2] It also exhibits high activity as an agonist of the β1

adrenergic receptor (IC50 = 3.2 nM) and some antagonist activity at the α1A receptor (IC50 =

32 nM).[3][4][5] Due to its high potency and slow dissociation rate, BI-167107 has been

instrumental in structural biology, particularly for stabilizing and crystallizing the active state of

the β2AR and β2AR-G-protein complexes. This document provides detailed protocols for the

preparation of BI-167107 stock solutions for in vitro and in vivo research applications.

Data Presentation
Chemical and Physical Properties

Property Value Source

Molecular Formula C21H26N2O4

Molecular Weight 370.44 g/mol

CAS Number 1202235-68-4

Appearance White to off-white solid
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Solubility
Solvent Concentration Notes Source

DMSO 10 mM ---

DMSO
75 mg/mL (202.46

mM)

Ultrasonic assistance

may be required. Use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.

Storage and Stability
Form

Storage
Temperature

Duration Source

Solid Powder -20°C 3 years

Solid Powder 4°C 2 years

In Solvent -80°C 2 years

In Solvent -20°C 1 year

Experimental Protocols
Materials

BI-167107 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic water bath
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BI-167107 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BI-167107 in DMSO.

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Allow the BI-167107 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated balance. Carefully weigh the

desired amount of BI-167107 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.704 mg of BI-167107 (Molecular Weight = 370.44 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed BI-167107
powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly. If the compound does not fully

dissolve, use an ultrasonic water bath for short intervals until the solution is clear. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at

-80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1

year).

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a BI-167107 stock solution.
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Caption: Simplified signaling pathway of BI-167107 via the β2AR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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